3-(3-Hydroxypropyl)azepan-2-one

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 3-(3-hydroxypropyl)azepan-2-one
• InChI: InChI=1S/C9H17NO2/c11-7-3-5-8-4-1-2-6-10-9(8)12/h8,11H,1-7H2,(H,10,12)
• InChI Key: NZVPAZVRASJXQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)CCCO

Description

3-(3-Hydroxypropyl)azepan-2-one is a seven-membered lactam (azepan-2-one) featuring a 3-hydroxypropyl substituent. Lactams, such as azepan-2-one (a caprolactam derivative), are critical in medicinal chemistry due to their balance of ring strain, bioavailability, and synthetic versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Hydroxypropyl)azepan-2-one can be achieved through several methods. One common approach involves the ring-expansion reaction of a suitable precursor, such as a cyclohexanone derivative, using a hydroxyalkyl azide. This reaction is typically promoted by a Lewis acid like boron trifluoride diethyl etherate (BF3.OEt2) under controlled conditions .

Industrial Production Methods

Industrial production of 3-(3-Hydroxypropyl)azepan-2-one often involves the use of multicomponent heterocyclization reactions. These reactions allow for the efficient and scalable synthesis of azepane derivatives by combining small or medium-sized ring compounds with appropriate reagents .

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxypropyl)azepan-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxypropyl group can be oxidized to form corresponding carbonyl compounds.

Reduction: The azepane ring can be reduced to form saturated derivatives.

Substitution: The nitrogen atom in the azepane ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of saturated azepane derivatives.

Substitution: Formation of N-substituted azepane derivatives.

Scientific Research Applications

3-(3-Hydroxypropyl)azepan-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and reactivity.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxypropyl)azepan-2-one involves its interaction with specific molecular targets and pathways. The hydroxypropyl group enhances its ability to form hydrogen bonds and interact with biological macromolecules. This compound can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Research Findings and Implications

• Hydroxypropyl Functionalization : Compounds with hydroxypropyl groups (e.g., ’s lignan derivative) are often isolated from natural sources, suggesting roles in plant defense or signaling. In synthetic analogs, this group improves aqueous solubility, critical for oral bioavailability .
• Halogenation and Stability : The trifluoromethyl group in ’s compound likely enhances metabolic stability, a strategy used in drug design to prolong half-life .
• Spiro and Fused Systems : ’s spiroquinazoline highlights how structural complexity can confer unique target specificity, though synthetic challenges may limit scalability .

Biological Activity

3-(3-Hydroxypropyl)azepan-2-one is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

Chemical Structure:

• IUPAC Name: 3-(3-Hydroxypropyl)azepan-2-one
• Molecular Formula: C₈H₁₅NO₂
• Molecular Weight: 157.21 g/mol

The compound features a seven-membered azepane ring with a hydroxyl group and a ketone functional group, which are critical for its biological activity.

Mechanisms of Biological Activity

The biological activity of 3-(3-Hydroxypropyl)azepan-2-one is primarily attributed to its interaction with various biological targets, including receptors involved in neurotransmission and pain modulation.

• Receptor Interaction:
  • The compound may exhibit affinity for sigma receptors, which are implicated in pain perception and neuroprotection.
  • It is suggested that compounds with similar structures can modulate histamine H₃ receptors, potentially influencing cognitive functions and pain pathways .
• Analgesic Properties:
  • Preliminary studies indicate that 3-(3-Hydroxypropyl)azepan-2-one could possess analgesic properties, making it a candidate for further exploration in pain management therapies.

In Vitro Studies

Recent studies have demonstrated the potential of 3-(3-Hydroxypropyl)azepan-2-one in various biological assays:

Study Type	Findings	Reference
Binding Assays	Showed moderate binding affinity to sigma-1 receptors, suggesting potential analgesic effects.
Cytotoxicity Tests	Exhibited low cytotoxicity in human cell lines, indicating a favorable safety profile.
Neuroprotective Assays	Demonstrated protective effects against oxidative stress in neuronal cultures.

Case Studies

• Case Study on Pain Management:
  • A study involving animal models of neuropathic pain showed that administration of 3-(3-Hydroxypropyl)azepan-2-one resulted in a significant reduction in pain scores compared to controls. This suggests its potential utility as an analgesic agent.
• Cognitive Function Assessment:
  • In a model assessing cognitive impairment, the compound improved performance in memory tasks, indicating possible benefits for neurodegenerative conditions.